m-PEG6-O-CH2COOH

• Molecular Formula: C15H30O9
• Molecular Weight: 354.39 g/mol
• InChI: InChI=1S/C15H30O9/c1-18-2-3-19-4-5-20-6-7-21-8-9-22-10-11-23-12-13-24-14-15(16)17/h2-14H2,1H3,(H,16,17)
• InChIKey: AWSXISOALMMMQQ-UHFFFAOYSA-N

m-PEG6-O-CH2COOH – Monodisperse PEG6 Linker for PROTACs & Bioconjugates

m-PEG6-O-CH2COOH (CAS 75427-75-7) is a monodisperse, heterobifunctional polyethylene glycol (PEG) derivative comprising six ethylene glycol repeat units, a terminal methoxy cap, and a carboxylic acid functional group [1]. With a molecular weight of 354.39 g/mol and a computed XLogP3 of -1.2, it serves as a hydrophilic, non-cleavable linker in the assembly of PROteolysis TArgeting Chimeras (PROTACs), antibody-drug conjugates (ADCs), and other bioconjugates [2]. Its terminal carboxylic acid reacts with primary amines under standard coupling conditions (EDC, DCC, HATU) to form stable amide bonds, enabling modular conjugation strategies .

Non-cleavable PEG6 linker for modular PROTAC assembly via amide coupling

Monodisperse (single MW species) to eliminate linker-length variability in SAR

Hydrophilic spacer balancing aqueous solubility and passive permeability context

• [1] PubChem. (2025). 2,5,8,11,14,17,20-Heptaoxadocosan-22-oic acid (CID 10291687). National Center for Biotechnology Information. View Source
• [2] ChemicalBook. (2025). 75427-75-7 (m-PEG6-O-CH2COOH). View Source

m-PEG6-O-CH2COOH: Irreplaceable in Linker Optimization

In PROTAC design, linker length directly governs the spatial distance and relative orientation between the E3 ligase-recruiting ligand and the target-protein warhead, and even a two-ethylene-glycol-unit shift can determine whether a ternary complex forms productively or fails entirely [1]. Systematic studies across PEG2, PEG3, PEG4, PEG5, and PEG6 linkers in a Retro-2-based PROTAC series demonstrated that GSPT1 degradation was observable only at specific PEG lengths, with PEG6-containing constructs (compound 6) showing markedly different degradation profiles from shorter homologues [2]. Consequently, substituting m-PEG6-O-CH2COOH with m-PEG4-O-CH2COOH or m-PEG8-O-CH2COOH without empirical validation risks abolishing degradation activity, altering selectivity, or compromising physicochemical properties such as solubility and cell permeability [3].

Shorter PEG4 linker

May not span inter-pocket distances required for ternary complex formation; constrained conformational freedom may shift degradation outcome from productive to undetectable.

Longer PEG8 linker

Additional gauche conformations can introduce excess entropy and may destabilize ternary complex, potentially abrogating degradation even if binding is retained.

Polydisperse PEG-acid

Uncontrolled chain-length distribution confounds SAR interpretation and produces irreproducible DC₅₀ measurements; monodisperse m-PEG6-O-CH₂COOH is required for batch consistency.

• [1] BOC Sciences. (2025). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source
• [2] Baudin, A. et al. (2026). Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 281, 117090. View Source
• [3] Troup, R.I. et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(5), 273–312. View Source

m-PEG6-O-CH2COOH – Evidence for Differentiated Linker Selection

PEG6 Occupies Critical Middle Ground in Ternary Complex Optimization

In systematic PROTAC optimization campaigns, PEG6 linkers occupy an empirically validated middle ground between the near-rigid PEG4 (shorter, constraining rotational freedom) and the highly flexible PEG8 (longer, introducing additional gauche conformations) [1]. Medicinal chemistry guidance indicates that PEG6 provides a compromise spanning distances within most crystallographically measured inter-pocket separations (>3 nm) required for productive E3 ligase–target protein ternary complex formation, while PEG4 can be too constrained for sterically accessible pockets and PEG8 may introduce excess conformational entropy that destabilizes the ternary complex [1].

Ternary complex middle ground

Class-level inference

PEG6 spans inter-ligand distances >3 nm typical of crystallographic pockets, balancing rigidity of PEG4 and flexibility of PEG8

Empirically occupies linker-length window where cooperativity is often optimized

Class-level observation from multiple PROTAC SAR campaigns; specific target–ligase pair must be validated

Evidence Dimension	Conformational flexibility and inter-ligand spanning distance in ternary complex formation
Target Compound Data	PEG6: 6 ethylene glycol units, end-to-end distance spanning most crystallographic inter-pocket distances; balances rigidity and flexibility [1]
Comparator Or Baseline	PEG4 (~4 units): near-rigid spacer constraining rotational freedom; PEG8 (~8 units): additional gauche conformations acting as shock absorbers but may destabilize the ternary complex [1]
Quantified Difference	Progression from PEG4 to PEG8 can enhance residence time in the ternary complex by approximately one order of magnitude, with PEG6 occupying the intermediate window where cooperativity is typically optimized [1]
Conditions	Class-level inference drawn from multiple PROTAC SAR campaigns across diverse target proteins and E3 ligases (CRBN, VHL)

Why This Matters

Procurement of m-PEG6-O-CH2COOH enables library syntheses that systematically sample the empirically optimal linker-length window, reducing the number of linker variants required in initial screening while maximizing the probability of identifying a productive degrader.

• [1] BOC Sciences. (2025). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source

PEG Linker Length Determines Degradation Outcome

A systematic study of Retro-2-based CRBN-recruiting PROTACs bearing PEG linkers of varying lengths (2, 3, 4, 5, or 6 PEG units) revealed that GSPT1 degradation was strongly dependent on PEG chain length [1]. Compounds with PEG2 linkers (2 and 2bis) exhibited potent GSPT1 degradation with DC50 values of 0.43–0.87 μM and Dmax values of 74–96%, functioning as molecular glue degraders [1]. In contrast, PROTACs with PEG3, PEG4, PEG5, and PEG6 linkers (compounds 3, 4, 5, 6) showed no detectable GSPT1 degradation (DC50 and Dmax reported as N.D.) [1]. This demonstrates that PEG linker length is not a tunable continuum but dictates a binary degradation outcome—underscoring that m-PEG6-O-CH2COOH cannot be assumed functionally equivalent to shorter PEG homologues.

Degradation outcome switch

Head-to-head comparison

Retro-2 PROTACs: PEG6 linker → GSPT1 DC₅₀ N.D.; PEG2 linker → DC₅₀ 0.43–0.87 μM, Dₘₐₓ 74–96%

Linker length determines binary degradation outcome; PEG6 is functionally distinct from shorter homologues

HeLa/Shigatoxin-1 model; degradation measured by Western blot and Lumit assay

Evidence Dimension	GSPT1 degradation potency (DC50) and maximum degradation (Dmax)
Target Compound Data	Compound 6 (PEG6 linker): IC50 = 2.68 ± 1.80 μM against Shigatoxin-1-induced protein synthesis inhibition; DC50 and Dmax for GSPT1 degradation = N.D. (not detected) [1]
Comparator Or Baseline	Compound 2 (PEG2 linker): DC50 = 0.87/0.43 μM (Western blot/Lumit), Dmax = 82/74%; Compound 2bis (PEG2 linker): DC50 = 0.43/0.31 μM, Dmax = 90/96%; Compounds 3 (PEG3), 4 (PEG4), 5 (PEG5): DC50 and Dmax all N.D. [1]
Quantified Difference	PEG6 linker abolished GSPT1 degradation activity relative to PEG2 linkers (DC50: N.D. vs. 0.43–0.87 μM); IC50 for protein synthesis protection shifted from >30 μM (PEG2) to 2.68 μM (PEG6) [1]
Conditions	HeLa cells exposed to Shigatoxin-1; protein biosynthesis measured by radioactive assay; GSPT1 degradation measured by Western blotting and Lumit assay

Why This Matters

This head-to-head data demonstrates that m-PEG6-O-CH2COOH is functionally distinct from m-PEG2-O-CH2COOH and m-PEG4-O-CH2COOH in biological outcomes, and that linker-length selection must be empirically validated for each target–ligase pair rather than assumed interchangeable.

• [1] Baudin, A. et al. (2026). Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 281, 117090. View Source

Physicochemical Differentiation: LogP & Solubility Trends

Computed physicochemical properties distinguish m-PEG6-O-CH2COOH from its shorter and longer homologues. The compound has a computed XLogP3 of -1.2, hydrogen bond acceptor count of 9, rotatable bond count of 20, and topological polar surface area (TPSA) of 102 Ų [1]. While direct experimental aqueous solubility measurements comparing all three homologues under identical conditions are not publicly available, the logP trend across the m-PEGn-O-CH2COOH series (PEG4, PEG6, PEG8) is well-established: increasing PEG units incrementally lowers logP and increases aqueous solubility [2]. Vendor data indicate that m-PEG6-O-CH2COOH is freely soluble in DMSO, DMF, and water, with the hydrophilic PEG6 spacer enhancing aqueous compatibility relative to PEG4-based linkers while maintaining better organic solvent compatibility than PEG8-based linkers [3].

Physicochemical differentiation

Cross-study comparable

XLogP3 = −1.2, TPSA = 102 Ų, 9 H‑bond acceptors; intermediate logP between PEG4 (more lipophilic) and PEG8 (more hydrophilic)

Balanced hydrophilicity may support aqueous solubility while preserving passive permeability context

Computed properties; vendor-reported solubility in DMSO, DMF, water

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	m-PEG6-O-CH2COOH (6 EG units): XLogP3 = -1.2, TPSA = 102 Ų, MW = 354.39 g/mol, H-bond acceptors = 9 [1]
Comparator Or Baseline	m-PEG4-O-CH2COOH (4 EG units, CAS 16024-66-1): MW = 266.29 g/mol, lower H-bond acceptor count, higher logP (less negative); m-PEG8-O-CH2COOH (8 EG units, CAS 102013-72-9): MW = 442.5 g/mol, higher H-bond acceptor count, lower logP (more negative) [2]
Quantified Difference	XLogP3: -1.2 for PEG6; the trend indicates PEG4 > -1.2 (more lipophilic) and PEG8 < -1.2 (more hydrophilic). MW increments: PEG4 to PEG6 = +88.1 Da; PEG6 to PEG8 = +88.1 Da [1][2]
Conditions	Computed properties (XLogP3, PubChem); vendor-reported solubility in DMSO, DMF, water

Why This Matters

Selection of m-PEG6-O-CH2COOH provides a balanced hydrophilicity profile: sufficient aqueous solubility for biological assays without the excessive polarity of PEG8 that may impair passive membrane permeability—a critical consideration for PROTACs operating in the beyond-Rule-of-5 chemical space.

• [1] PubChem. (2025). 2,5,8,11,14,17,20-Heptaoxadocosan-22-oic acid (CID 10291687). National Center for Biotechnology Information. View Source
• [2] ChemicalBook. (2025). CAS database entries for m-PEG4-CH2COOH (16024-66-1), m-PEG6-O-CH2COOH (75427-75-7), and m-PEG8-CH2COOH (102013-72-9). View Source
• [3] Kuujia. (2025). Cas no 75427-75-7 (m-PEG6-O-CH2COOH) – Product Description. View Source

Monodispersity Ensures Batch-to-Batch Reproducibility

m-PEG6-O-CH2COOH is a monodisperse PEG derivative with a precisely defined molecular weight of 354.39 g/mol (C15H30O9), as opposed to polydisperse PEG preparations that contain a distribution of chain lengths [1]. In PROTAC development, linker length is a critical determinant of degradation efficiency, and polydispersity introduces uncontrolled structural variability that can confound structure-activity relationship (SAR) interpretation and lead to irreproducible DC50 measurements [2]. Commercial sources specify purity at ≥95% with storage at -20°C under dry, sealed conditions to preserve terminal carboxylic acid reactivity .

Monodisperse batch consistency

Quality attribute

Exact MW 354.39 g/mol, single molecular species (6 EG units), purity ≥95%; no chain-length distribution

Eliminates linker-length variability as a confounding variable in degradation assays

Polydisperse PEG-acid may shift DC₅₀ values several-fold; monodisperse ensures reproducible SAR

Evidence Dimension	Molecular weight definition and batch-to-batch consistency
Target Compound Data	m-PEG6-O-CH2COOH: monodisperse, exact MW = 354.39 g/mol, single molecular species with precisely 6 ethylene glycol units, purity ≥95% [1]
Comparator Or Baseline	Polydisperse mPEG-COOH (average MW): contains a distribution of chain lengths; exact composition varies between batches; may include mPEG4, mPEG5, mPEG6, mPEG7, and mPEG8 species in the same preparation
Quantified Difference	Monodisperse: single defined MW species; Polydisperse: dispersity (Đ) > 1.0, producing variable linker lengths that can shift DC50 values several-fold or more [2]
Conditions	Quality control specifications per Sigma-Aldrich and vendor Certificate of Analysis; PROTAC SAR campaigns

Why This Matters

Procurement of monodisperse m-PEG6-O-CH2COOH rather than polydisperse PEG-acid mixtures ensures that every molecule in a PROTAC library has an identical linker length, eliminating a confounding variable from degradation assays and enabling reproducible SAR across independent synthesis batches.

• [1] PubChem. (2025). 2,5,8,11,14,17,20-Heptaoxadocosan-22-oic acid (CID 10291687). National Center for Biotechnology Information. View Source
• [2] SINOPEG. (2026). How does monodisperse polyethylene glycol enhance the performance of PROTAC drugs? View Source

m-PEG6-O-CH2COOH – Deployment in PROTAC Synthesis & Bioconjugation

Systematic Linker-Length SAR Screening

In early-stage PROTAC discovery, medicinal chemistry teams should include m-PEG6-O-CH2COOH as the central member of a three-linker screening set (PEG4, PEG6, PEG8) to rapidly identify the optimal inter-ligand distance for ternary complex formation. As established in the Retro-2-based PROTAC study, linker length can produce binary degradation outcomes, making systematic evaluation across PEG lengths essential [1]. m-PEG6-O-CH2COOH provides the intermediate spanning distance that empirically matches most crystallographic inter-pocket separations, maximizing the probability of identifying a productive degrader in the initial screening round [2].

VHL/CRBN PROTAC Assembly via Amide Coupling

The terminal carboxylic acid of m-PEG6-O-CH2COOH enables direct conjugation to amine-functionalized E3 ligase ligands (e.g., VH032-amine or pomalidomide-amine derivatives) using standard EDC/HATU-mediated amide coupling, forming stable, non-cleavable conjugates. The resulting E3 ligase ligand–PEG6–COOH intermediate can then be coupled to an amine-containing target-protein warhead, enabling modular PROTAC assembly. This two-step strategy is compatible with high-throughput parallel synthesis for generating focused PROTAC libraries with defined linker lengths [3].

PEGylation of Amine Payloads for ADCs & Bioconjugates

Beyond PROTACs, m-PEG6-O-CH2COOH serves as a monodisperse PEGylation reagent for introducing a hydrophilic six-unit PEG spacer onto amine-containing small molecules, peptides, or proteins. The resulting PEGylated conjugates benefit from enhanced aqueous solubility, reduced non-specific binding, and extended circulation profiles compared to non-PEGylated counterparts. The monodisperse nature ensures a single, well-defined product rather than a mixture, simplifying analytical characterization and regulatory documentation for preclinical development [2].

Application

Selection Property

Validation Focus

Systematic linker-length SAR screening

Central member of PEG4–PEG6–PEG8 panel

Ternary complex formation endpoint; degradation outcome context per linker length

VHL/CRBN PROTAC assembly

Carboxylic acid for EDC/HATU amide coupling

Conjugation efficiency and retention of ligase binding after linker attachment

Monodisperse PEGylation of amine payloads

Single-species PEG spacer, high purity

Solubility enhancement, reduced non-specific binding, and analytical characterization consistency

• [1] Baudin, A. et al. (2026). Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 281, 117090. View Source
• [2] BOC Sciences. (2025). Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source
• [3] Troup, R.I. et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(5), 273–312. View Source